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Compound of Interest

Compound Name: 2,6-Dibromo-4-methylaniline

Cat. No.: B181599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and key applications of 2,6-Dibromo-4-methylaniline (CAS 6968-24-7).

This compound is a vital intermediate in the synthesis of a variety of organic molecules, finding

utility in the pharmaceutical, agrochemical, and dye industries.[1][2][3] Its reactive bromine

atoms and amino group make it a versatile building block for creating complex molecular

architectures.[4] This document will detail its known characteristics and established

experimental protocols to support its use in research and development.

Chemical and Physical Properties
2,6-Dibromo-4-methylaniline is a light brown crystalline powder at room temperature.[2] A

summary of its key physicochemical properties is presented in Table 1.
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Property Value Reference(s)

CAS Number 6968-24-7 [1][2]

Molecular Formula C₇H₇Br₂N [1][2]

Molecular Weight 264.95 g/mol [5]

Appearance Light brown crystalline powder [2]

Melting Point 74-76 °C [2]

Boiling Point 283.3 °C at 760 mmHg [2]

Solubility Insoluble in water [2]

Density 1.887 g/cm³ [2]

Flash Point 125.2 °C [2]

pKa 0.91 ± 0.10 (Predicted) [2]

Spectral and Crystallographic Data
Detailed analytical data is crucial for the identification and characterization of 2,6-Dibromo-4-
methylaniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific spectra are not readily

available in all public databases, 1H NMR and 13C NMR data for this compound can be

obtained from various chemical suppliers.

Infrared (IR) Spectroscopy: The NIST Chemistry WebBook provides access to the gas-phase

IR spectrum of 2,6-Dibromo-4-methylaniline.

Mass Spectrometry (MS): The electron ionization mass spectrum for this compound is also

available on the NIST Chemistry WebBook.

X-ray Crystallography: The solid-state structure of 2,6-Dibromo-4-methylaniline has been

determined by single-crystal X-ray diffraction. The crystal system is orthorhombic, and the

molecules are linked by weak N—H⋯N hydrogen bonds.[6] The bond angles in the benzene
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ring show notable distortion from the ideal 120°.[6] A summary of key crystallographic data is

presented in Table 2.

Crystal Data Parameter Value Reference(s)

Crystal System Orthorhombic [6]

Space Group P2₁2₁2₁ [6]

Unit Cell Dimensions
a = 4.3773(7) Å, b = 13.585(2)

Å, c = 14.057(3) Å
[6]

Volume 835.9(2) Å³ [6]

Synthesis
A common laboratory-scale synthesis of 2,6-Dibromo-4-methylaniline involves the

bromination of p-toluidine.

General Synthesis Protocol
A general procedure for the synthesis of 2,6-Dibromo-4-methylaniline is as follows:

p-Toluidine is dissolved in a suitable solvent, such as chloroform.

The solution is stirred at room temperature.

N-Bromosuccinimide (NBS) (2 equivalents) is added to the solution.

The reaction mixture is stirred for a short period (e.g., 30 minutes).

After the reaction is complete, the mixture is filtered.

The filtrate is concentrated, and the crude product is purified by column chromatography to

yield 2,6-Dibromo-4-methylaniline.[7]

p-Toluidine Dissolve in Chloroform Stir at RT Add N-Bromosuccinimide (2 eq.) Stir for 30 min Filter Concentrate Filtrate Column Chromatography 2,6-Dibromo-4-methylaniline
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Click to download full resolution via product page

General synthesis workflow for 2,6-Dibromo-4-methylaniline.

Applications in Research and Development
2,6-Dibromo-4-methylaniline serves as a versatile intermediate in several areas of chemical

synthesis.

Intermediate for Biologically Active Molecules
This compound is frequently cited as a key intermediate in the synthesis of pharmaceuticals

and agrochemicals.[1][3] Its structure allows for the strategic introduction of various functional

groups to build complex, biologically active molecules.[4] While specific, publicly disclosed

examples of commercial drugs or pesticides synthesized directly from 2,6-Dibromo-4-
methylaniline are not readily available, its utility in creating diverse molecular scaffolds for

drug discovery is well-recognized. A related compound, 4-Bromo-2,6-dimethylaniline, is a

known intermediate in the synthesis of the HIV-1 non-nucleoside reverse transcriptase inhibitor,

Rilpivirine.[8]

Suzuki Coupling Reactions
The bromine atoms of 2,6-Dibromo-4-methylaniline are amenable to palladium-catalyzed

cross-coupling reactions, such as the Suzuki coupling. This reaction allows for the formation of

carbon-carbon bonds, enabling the synthesis of a wide range of biaryl and other complex

organic structures.[1] For example, it can undergo a Suzuki coupling reaction with 2-

dihydroxyboryl-3-methyl-2-cyclopenten-1-one in the synthesis of dinuclear dichlorotitanium

complexes.[2]
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General scheme of a Suzuki coupling reaction involving 2,6-Dibromo-4-methylaniline.

Analytical Reagent
A significant application of 2,6-Dibromo-4-methylaniline is as a coupling reagent in the

spectrophotometric determination of the insecticide carbaryl in environmental samples.[1][5]

This method is based on the alkaline hydrolysis of carbaryl to 1-naphthol, which is then coupled

with diazotized 2,6-Dibromo-4-methylaniline to form a colored azo dye. The intensity of the

color, measured spectrophotometrically, is proportional to the concentration of carbaryl.

Reagents and Equipment:

Carbaryl standard solution

Sodium hydroxide solution

2,6-Dibromo-4-methylaniline solution

Sodium nitrite solution

Hydrochloric acid

UV-Vis Spectrophotometer
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Procedure:

Hydrolysis of Carbaryl: An aliquot of the sample containing carbaryl is treated with sodium

hydroxide solution to hydrolyze the carbaryl to 1-naphthol.

Diazotization: 2,6-Dibromo-4-methylaniline is diazotized by reacting it with sodium nitrite in

an acidic medium (hydrochloric acid) at low temperature (0-5 °C).

Coupling Reaction: The diazotized 2,6-Dibromo-4-methylaniline is then added to the

solution containing 1-naphthol. This coupling reaction forms a stable, colored azo dye.

Spectrophotometric Measurement: The absorbance of the resulting colored solution is

measured at its wavelength of maximum absorbance (λmax).

Quantification: The concentration of carbaryl in the original sample is determined by

comparing its absorbance to a calibration curve prepared from standard carbaryl solutions.
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Workflow for the spectrophotometric determination of carbaryl.

Conclusion
2,6-Dibromo-4-methylaniline (CAS 6968-24-7) is a valuable and versatile chemical

intermediate with established applications in organic synthesis and analytical chemistry. Its
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utility as a precursor for complex organic molecules makes it a compound of interest for

researchers in drug discovery and agrochemical development. The detailed information on its

properties and experimental protocols provided in this guide serves as a valuable resource for

scientists and professionals working with this compound. Further research into its applications

in the synthesis of novel, high-value molecules is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b181599?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3447806.htm
https://www.lookchem.com/404.htm
https://www.echemi.com/cms/1669618.html
https://www.nbinno.com/article/dye-intermediates/mastering-chemical-reactions-the-role-of-2-6-dibromo-4-methylaniline-cas-6968-24-7-hs
https://cymitquimica.com/products/02-A17184/6968-24-7/26-dibromo-4-methylaniline-98/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9462035/
https://www.chemicalbook.com/synthesis/2-6-dibromo-4-methylaniline.htm
https://www.innospk.com/en/?news/grok-4-bromo-26-dimethylaniline-a-key-intermediate-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b181599#cas-number-6968-24-7-properties-and-uses
https://www.benchchem.com/product/b181599#cas-number-6968-24-7-properties-and-uses
https://www.benchchem.com/product/b181599#cas-number-6968-24-7-properties-and-uses
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b181599?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

